![molecular formula C9H8F2O2 B162690 1-(2-(Difluoromethoxy)phenyl)ethanone CAS No. 127842-55-1](/img/structure/B162690.png)
1-(2-(Difluoromethoxy)phenyl)ethanone
Overview
Description
1-(2-(Difluoromethoxy)phenyl)ethanone, also known as 2-difluoromethoxybenzaldehyde, is a synthetic organic compound with a variety of applications in scientific research. Its unique structure and properties make it a valuable reagent in a variety of experiments, including chemical synthesis, drug development, and drug delivery.
Scientific Research Applications
Photoremovable Protecting Group for Carboxylic Acids
1-(2-(Difluoromethoxy)phenyl)ethanone and its derivatives have been explored as photoremovable protecting groups for carboxylic acids. A study by Atemnkeng et al. (2003) introduced a new photoremovable protecting group, HAPE, used to protect various carboxylic acids, releasing the acid upon photolysis in 70-85% yields (Atemnkeng et al., 2003).
Synthesis and Mechanism of Formation Studies
The compound has been involved in synthesis studies, such as the formation of (Z)-1,4-Diphenyl-2-phenylamino-2-butene-1,4-dione from 1-phenyl-2-(phenylamino)ethanone (Akimova et al., 2004).
Anti-Inflammatory Activity
Research on phenyl dimer compounds, including variants of this compound, demonstrated anti-inflammatory activities in vivo on Wistar strain albino rats (Singh et al., 2020).
Crystal Structure and Molecular Analysis
The crystal structure, TD/DFT calculations, and Hirshfeld surface analysis of 1-(4-((Benzo)dioxol-5-ylmethyleneamino)phenyl)ethanone oxime, a related compound, were studied to understand its molecular interactions (Cai et al., 2020).
Molecular Docking and ADMET Studies
Ethanone, a related compound, has been studied for its antimicrobial properties through molecular docking and ADMET studies (Satya et al., 2022).
Ultrasonic Studies in Binary Mixtures
Ultrasonic studies of binary mixtures involving aromatic ketones, including 1-phenyl-ethanone, provide insights into the nature of binary interactions in these mixtures (Tangeda & Nallani, 2005).
NMR and X-ray Crystallographic Studies
Studies involving (Z)-2-Benzene-sulfonyl-1-phenyl-2-(phenylhydrazono)ethanones, including NMR and X-ray crystallographic analyses, enhance understanding of their structure and tautomeric forms (Kolehmainen et al., 2003).
Degradation Mechanisms of Lignin Model Compounds
Research on the degradation of phenolic beta-1 lignin substructure model compounds, including variants of this compound, contributes to understanding laccase-catalyzed degradation processes (Kawai et al., 1988).
Mechanochemistry of Pharmaceuticals
Mechanochemistry studies involving pharmaceuticals like ibuprofen, structurally related to this compound, provide insights into drug degradation and detoxification (Andini et al., 2012).
Asymmetric Conversion in Organic Synthesis
Studies on the asymmetric conversion of 1-phenyl-1,2-ethanediol, related to this compound, by Candida parapsilosis SYB-1 highlight its potential as a chiral building block in organic synthesis (Yao, 2003).
Synthesis and Evaluation of Anti-inflammatory Agents
Research on the synthesis of new chalcone derivatives, including 1-(4-(2-(1H-indol-1-yl)-2-oxoethoxy)phenyl)-3-phenylprop-2-en-1-one, provides insights into their potential as anti-inflammatory agents (Rehman et al., 2022).
Hyperbranched Polymers Synthesis
The synthesis of hyperbranched polymers from 2,2,2-trifluoro-1-[4-(4-phenoxyphenoxy)phenyl]ethanone offers insights into controlled branching in polymer chemistry (Segawa et al., 2010).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . It has hazard statements H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Properties
IUPAC Name |
1-[2-(difluoromethoxy)phenyl]ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O2/c1-6(12)7-4-2-3-5-8(7)13-9(10)11/h2-5,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSIJRMUIVJNUGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC=C1OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00366239 | |
Record name | 1-[2-(Difluoromethoxy)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00366239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
127842-55-1 | |
Record name | 1-[2-(Difluoromethoxy)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00366239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2'-(Difluoromethoxy)acetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.